Cas no 2229508-18-1 (3-(4-cyclopropyl-1,3-thiazol-5-yl)-2,2-dimethylcyclopropylmethanamine)

• Product Name: 3-(4-cyclopropyl-1,3-thiazol-5-yl)-2,2-dimethylcyclopropylmethanamine
• CAS No: 2229508-18-1
• MF: C₁₂H₁₈N₂S
• MW: 222.349721431732
• CID: 5842451
• PubChem ID: 165673645
• Update Time: 2025-08-05

3-(4-cyclopropyl-1,3-thiazol-5-yl)-2,2-dimethylcyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 3-(4-cyclopropyl-1,3-thiazol-5-yl)-2,2-dimethylcyclopropylmethanamine
• EN300-1744716
• [3-(4-cyclopropyl-1,3-thiazol-5-yl)-2,2-dimethylcyclopropyl]methanamine
• 2229508-18-1

• Inchi： 1S/C12H18N2S/c1-12(2)8(5-13)9(12)11-10(7-3-4-7)14-6-15-11/h6-9H,3-5,13H2,1-2H3
• InChI Key： OBBXCXLBTFSCFM-UHFFFAOYSA-N
• SMILES： S1C=NC(C2CC2)=C1C1C(CN)C1(C)C

Computed Properties

• Exact Mass: 222.11906976g/mol
• Monoisotopic Mass: 222.11906976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 67.2Ų

Additional information on 3-(4-cyclopropyl-1,3-thiazol-5-yl)-2,2-dimethylcyclopropylmethanamine

Comprehensive Overview of 3-(4-cyclopropyl-1,3-thiazol-5-yl)-2,2-dimethylcyclopropylmethanamine (CAS No. 2229508-18-1)

The compound 3-(4-cyclopropyl-1,3-thiazol-5-yl)-2,2-dimethylcyclopropylmethanamine, identified by its CAS No. 2229508-18-1, has garnered significant attention in the pharmaceutical and agrochemical industries due to its unique structural properties and potential applications. This bicyclic amine derivative, featuring a cyclopropyl-thiazole core, is a subject of ongoing research for its role in modulating biological pathways. Its molecular architecture, combining a thiazole ring with a dimethylcyclopropyl moiety, offers a promising scaffold for drug discovery and material science innovations.

Recent studies highlight the growing interest in thiazole-containing compounds, particularly those with cyclopropyl substitutions, as they exhibit enhanced metabolic stability and bioavailability. The CAS No. 2229508-18-1 compound is no exception, with researchers exploring its potential as a kinase inhibitor or GPCR modulator. These applications align with current trends in precision medicine, where targeted therapies are in high demand. Additionally, its structural complexity makes it a candidate for catalysis and ligand design in synthetic chemistry.

From an industrial perspective, the synthesis of 3-(4-cyclopropyl-1,3-thiazol-5-yl)-2,2-dimethylcyclopropylmethanamine involves multi-step organic reactions, including cyclization and amination protocols. Optimizing these processes is critical for scalability, a topic frequently searched by chemists in process chemistry forums. Environmental sustainability is another hot topic, with green chemistry approaches being applied to reduce waste and energy consumption during production.

The compound's nomenclature, 3-(4-cyclopropyl-1,3-thiazol-5-yl)-2,2-dimethylcyclopropylmethanamine, may seem daunting, but it systematically describes its structure: a thiazole ring at position 5 linked to a dimethylcyclopropyl group via a methanamine bridge. This naming convention is essential for patent searches and regulatory compliance, areas of high interest for R&D professionals. Users often search for "IUPAC name explanation" or "CAS number lookup" to decode such complex identifiers.

In the context of drug development, the cyclopropyl-thiazole hybrid structure of CAS No. 2229508-18-1 is being investigated for its ability to penetrate cell membranes, a property crucial for CNS-targeting drugs. This aligns with the rising demand for neurodegenerative disease treatments. Meanwhile, computational chemists are leveraging AI-driven molecular modeling to predict its interactions with proteins, a technique frequently queried in cheminformatics databases.

Quality control and analytical characterization of 3-(4-cyclopropyl-1,3-thiazol-5-yl)-2,2-dimethylcyclopropylmethanamine rely on advanced techniques like HPLC-MS and NMR spectroscopy. These methods are trending topics in analytical chemistry communities, where users seek protocols for impurity profiling. The compound's stability under various pH and temperature conditions is also a key focus, especially for formulation scientists.

Looking ahead, the versatility of CAS No. 2229508-18-1 positions it as a valuable building block in combinatorial chemistry libraries. Its potential extends to material science, where rigid bicyclic structures are prized for designing high-performance polymers. As research progresses, this compound may address pressing challenges in biodegradable materials, a sector with exponential growth driven by environmental concerns.